(E)-4-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
(E)-4-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
66262-68-8
VCID:
VC0128570
InChI:
InChI=1S/C17H28O7/c1-8(5-14(19)20)4-12-16(22)15(21)11(7-23-12)6-13-17(24-13)9(2)10(3)18/h5,9-13,15-18,21-22H,4,6-7H2,1-3H3,(H,19,20)/b8-5+/t9-,10?,11+,12-,13?,15-,16+,17?/m0/s1
SMILES:
CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O
Molecular Formula:
C17H28O7
Molecular Weight:
344.4 g/mol
(E)-4-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
CAS No.: 66262-68-8
Reference Standards
VCID: VC0128570
Molecular Formula: C17H28O7
Molecular Weight: 344.4 g/mol
CAS No. | 66262-68-8 |
---|---|
Product Name | (E)-4-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid |
Molecular Formula | C17H28O7 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | (E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid |
Standard InChI | InChI=1S/C17H28O7/c1-8(5-14(19)20)4-12-16(22)15(21)11(7-23-12)6-13-17(24-13)9(2)10(3)18/h5,9-13,15-18,21-22H,4,6-7H2,1-3H3,(H,19,20)/b8-5+/t9-,10?,11+,12-,13?,15-,16+,17?/m0/s1 |
Standard InChIKey | IUBMRJVNZLQSHU-FDJBSCRHSA-N |
Isomeric SMILES | C[C@H]([C@H]1[C@@H](O1)C[C@H]2CO[C@H]([C@@H]([C@@H]2O)O)C/C(=C/C(=O)O)/C)[C@H](C)O |
SMILES | CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O |
Canonical SMILES | CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O |
Synonyms | (2E)-5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[(2S,3S)-3-[(1S,2S)-2-hydroxy-1-methylpropyl]oxiranyl]methyl]-3-methyl-L-talo-non-2-enonic Acid; [2E,8[2S,3S(1S,2S)]]-5,9-anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-3-methyl-L-ta |
PubChem Compound | 6455298 |
Last Modified | Nov 11 2021 |
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